Cas no 831170-63-9 (5-Nonanone, 1-bromo-)

• Product Name: 5-Nonanone, 1-bromo-
• CAS No: 831170-63-9
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 678256
• PubChem ID: 71416375
• Update Time: 2025-04-19

5-Nonanone, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-Nonanone, 1-bromo-
• 1-bromononan-5-one
• 831170-63-9
• DTXSID50835768

• Inchi： 1S/C9H17BrO/c1-2-3-6-9(11)7-4-5-8-10/h2-8H2,1H3
• InChI Key： BTOSUPAELBJMEX-UHFFFAOYSA-N
• SMILES： BrCCCCC(CCCC)=O

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų